Cas no 2138055-49-7 (2-(5-Bromo-2,2-dimethylcyclohexyl)pyrazine)

• Product Name: 2-(5-Bromo-2,2-dimethylcyclohexyl)pyrazine
• CAS No: 2138055-49-7
• MF: C₁₂H₁₇BrN₂
• MW: 269.180782079697
• CID: 5777187
• PubChem ID: 165951631
• Update Time: 2025-06-14

2-(5-Bromo-2,2-dimethylcyclohexyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2138055-49-7
• EN300-1157645
• 2-(5-bromo-2,2-dimethylcyclohexyl)pyrazine
• 2-(5-Bromo-2,2-dimethylcyclohexyl)pyrazine

• Inchi： 1S/C12H17BrN2/c1-12(2)4-3-9(13)7-10(12)11-8-14-5-6-15-11/h5-6,8-10H,3-4,7H2,1-2H3
• InChI Key： MMMIMNLNGVHHSY-UHFFFAOYSA-N
• SMILES： BrC1CCC(C)(C)C(C2C=NC=CN=2)C1

Computed Properties

• Exact Mass: 268.05751g/mol
• Monoisotopic Mass: 268.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8Ų

Additional information on 2-(5-Bromo-2,2-dimethylcyclohexyl)pyrazine

Recent Advances in the Study of 2-(5-Bromo-2,2-dimethylcyclohexyl)pyrazine (CAS: 2138055-49-7)

The compound 2-(5-Bromo-2,2-dimethylcyclohexyl)pyrazine (CAS: 2138055-49-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the efficient synthetic pathways for 2-(5-Bromo-2,2-dimethylcyclohexyl)pyrazine, with particular emphasis on its brominated cyclohexyl moiety, which contributes to its stability and reactivity. Researchers have employed advanced techniques such as NMR spectroscopy and X-ray crystallography to confirm its molecular structure, ensuring high purity and reproducibility for further biological evaluations.

In vitro and in vivo studies have demonstrated that 2-(5-Bromo-2,2-dimethylcyclohexyl)pyrazine exhibits promising activity against a range of biological targets. Notably, its interaction with specific enzyme systems suggests potential applications in the treatment of neurological disorders and inflammatory diseases. Mechanistic studies reveal that the compound modulates key signaling pathways, offering a novel approach to therapeutic intervention.

Further investigations into the pharmacokinetics and toxicity profile of 2-(5-Bromo-2,2-dimethylcyclohexyl)pyrazine are underway, with preliminary data indicating favorable bioavailability and minimal adverse effects. These findings position the compound as a viable candidate for preclinical development, with potential for optimization through structural modifications.

In conclusion, the ongoing research on 2-(5-Bromo-2,2-dimethylcyclohexyl)pyrazine underscores its significance in the pharmaceutical landscape. Continued exploration of its therapeutic potential and mechanistic insights will be critical for advancing this compound toward clinical applications. Future studies should focus on expanding its biological evaluation and optimizing its chemical properties to enhance efficacy and safety.